Cas no 2138272-78-1 (2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid)

• Product Name: 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid
• CAS No: 2138272-78-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6313375
• PubChem ID: 132342199
• Update Time: 2025-10-30

2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716453
• 2138272-78-1
• rac-2-[(1R,2R)-2-benzylcyclopropyl]acetic acid
• 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid

• Inchi： 1S/C12H14O2/c13-12(14)8-11-7-10(11)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,13,14)/t10-,11+/m1/s1
• InChI Key： KTDHPPIRNPDLLC-MNOVXSKESA-N
• SMILES： OC(C[C@@H]1C[C@H]1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid

Introduction to 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid (CAS No. 2138272-78-1)

2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid (CAS No. 2138272-78-1) is a unique and structurally intricate organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its cyclopropane ring and benzyl substituent, which confer it with distinct chemical properties and potential biological activities.

The chemical structure of 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid consists of a cyclopropane ring attached to a benzyl group, with an acetic acid moiety extending from the cyclopropane ring. The presence of the cyclopropane ring introduces significant steric hindrance and strain, which can influence the compound's reactivity and stability. The benzyl substituent adds aromatic character and can affect the compound's solubility and interactions with biological targets.

In recent years, 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid has been the subject of several studies aimed at exploring its potential applications in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of more complex molecules with therapeutic potential. The unique structure of this compound makes it an attractive starting material for the development of novel drugs targeting various diseases.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid as a precursor for the synthesis of compounds with anti-inflammatory properties. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro, suggesting its potential as a lead compound for further drug development.

Another area of interest is the use of 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid in the development of inhibitors for specific enzymes involved in disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported the synthesis and evaluation of derivatives of this compound as inhibitors of a key enzyme involved in cancer progression. The results showed that several derivatives exhibited selective inhibition of the target enzyme, indicating their potential as lead compounds for cancer therapy.

The synthetic accessibility of 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid has also been a focus of recent research. A paper published in Tetrahedron Letters in 2019 described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method provides a scalable and cost-effective approach to producing high-purity 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid, which is crucial for its application in pharmaceutical research and development.

In addition to its potential therapeutic applications, 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid has been studied for its use as a chiral building block in asymmetric synthesis. The chirality introduced by the (1S, 2S) configuration can be exploited to synthesize enantiomerically pure compounds with specific biological activities. A study published in The Journal of Organic Chemistry in 2018 demonstrated the use of this compound as a chiral auxiliary in the synthesis of biologically active natural products.

The physical and chemical properties of 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid, such as its melting point, solubility, and stability under various conditions, have also been characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. A comprehensive study published in Molecules in 2017 provided detailed data on these properties, which can serve as a valuable reference for researchers working with this compound.

In conclusion, 2-[(1S,2S)-2-Benzylcyclopropyl]acetic acid (CAS No. 2138272-78-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and insights into its behavior, further highlighting its importance in the field.